2α-Hydroxy-8β-(2-methylbutyryloxy)costunolide
2α-Hydroxy-8β-(2-methylbutyryloxy)costunolide
Brand Name:
Vulcanchem
CAS No.:
128286-87-3
VCID:
VC0161192
InChI:
InChI=1S/C20H28O5/c1-6-13(4)19(22)24-16-9-11(2)7-15(21)8-12(3)10-17-18(16)14(5)20(23)25-17/h7,10,13,15-18,21H,5-6,8-9H2,1-4H3/b11-7-,12-10+/t13-,15-,16-,17-,18-/m1/s1
SMILES:
CCC(C)C(=O)OC1CC(=CC(CC(=CC2C1C(=C)C(=O)O2)C)O)C
Molecular Formula:
C20H28O5
Molecular Weight:
348.439
2α-Hydroxy-8β-(2-methylbutyryloxy)costunolide
CAS No.: 128286-87-3
Reference Standards
VCID: VC0161192
Molecular Formula: C20H28O5
Molecular Weight: 348.439
CAS No. | 128286-87-3 |
---|---|
Product Name | 2α-Hydroxy-8β-(2-methylbutyryloxy)costunolide |
Molecular Formula | C20H28O5 |
Molecular Weight | 348.439 |
IUPAC Name | [(3aR,4R,6Z,8S,10E,11aR)-8-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (2R)-2-methylbutanoate |
Standard InChI | InChI=1S/C20H28O5/c1-6-13(4)19(22)24-16-9-11(2)7-15(21)8-12(3)10-17-18(16)14(5)20(23)25-17/h7,10,13,15-18,21H,5-6,8-9H2,1-4H3/b11-7-,12-10+/t13-,15-,16-,17-,18-/m1/s1 |
Standard InChIKey | DNLWUIJEVXJWBD-HSUUNYNVSA-N |
SMILES | CCC(C)C(=O)OC1CC(=CC(CC(=CC2C1C(=C)C(=O)O2)C)O)C |
Appearance | Oil |
Last Modified | Aug 20 2021 |
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